BENGHE Safety Operating Guide

Check Availability & Pricing

Navigating the Safe Disposal of 3-Deoxy-3-
fluoro-D-glucose-13C

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Deoxy-3-fluoro-D-glucose-13C

Cat. No.: B12391040

The proper management and disposal of chemical reagents are paramount to ensuring
laboratory safety and environmental protection. This guide provides detailed procedural
information for the safe disposal of 3-Deoxy-3-fluoro-D-glucose-13C, a stable isotope-labeled
sugar analog. Adherence to these protocols is essential for researchers, scientists, and
professionals in drug development.

A critical aspect of handling isotopically labeled compounds is determining whether the isotope
is stable or radioactive. 3-Deoxy-3-fluoro-D-glucose-13C is labeled with Carbon-13, which is
a stable, non-radioactive isotope.[1][2][3] Consequently, it does not require the specialized
handling and disposal protocols mandated for radioactive materials.[1][2] The disposal
procedures for compounds enriched with stable isotopes generally align with those for their
unlabeled chemical counterparts.[1][3]

However, the presence of fluorine in the molecule necessitates careful handling due to its
potential hazards. The hazard codes H302, H312, and H332 indicate that the compound may
be harmful if swallowed, in contact with skin, or inhaled.[4] Therefore, disposal must be
conducted in a manner that mitigates these risks and prevents environmental release.

Quantitative Data Summary

For quick reference, the following table summarizes key data for 3-Deoxy-3-fluoro-D-glucose.
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Parameter Value Reference
Chemical Formula Cs(13C)H11FOs [5]
Molecular Weight ~182.15 g/mol [41[6]

CAS Number 14049-03-7 [41161[7]
Melting Point 113 °C [4]

Long-Term Storage

Store at < -15°C, keep dry,

under inert gas (Nitrogen)

[4]

Hazard Codes

H302, H312, H332 (Harmful if
swallowed, in contact with skin,
if inhaled)

[4]

Experimental Protocol: Step-by-Step Disposal

Procedure

This protocol outlines the recommended steps for the proper disposal of 3-Deoxy-3-fluoro-D-

glucose-13C from a laboratory setting.

1. Waste ldentification and Segregation:

o Clearly identify the waste stream containing 3-Deoxy-3-fluoro-D-glucose-13C.

e Segregate this waste from radioactive waste and general laboratory trash.[1][3]

« If the compound is mixed with other hazardous chemicals, the disposal procedure must

account for the hazards of all components in the mixture.

2. Personal Protective Equipment (PPE):

» Prior to handling the waste, ensure appropriate personal protective equipment is worn.

e This includes safety goggles with side-shields, chemical-resistant gloves (e.g., nitrile), and a

laboratory coat.[1][8][9]
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e If handling the compound in powdered form where dust may be generated, a suitable
respirator should be used.[1]

3. Containment and Labeling:
o Place the waste in a clearly labeled, sealed, and non-reactive container.

e The label should prominently display the chemical name: "3-Deoxy-3-fluoro-D-glucose-13C
Waste" and include appropriate hazard symbols (e.g., GHSO07 for harmful).[4]

4. Disposal Pathway:

e Do not pour this chemical down the drain or dispose of it in regular trash.[1][3] This is to
prevent its release into the environment, where it may be harmful to aquatic life.[1]

e The primary and recommended disposal route is through a licensed and approved chemical
waste disposal company.[1][2]

o Provide the waste disposal vendor with the Safety Data Sheet (SDS) for the compound to
ensure they can handle it appropriately.

5. Accidental Release Measures:

 In case of a spill, wear full personal protective equipment.[1]
« Avoid breathing any dust or vapors.[1]

e Prevent the spill from spreading or entering drains.[1][8]

o Carefully sweep up solid material or absorb liquid spills and place it in the designated waste
container for disposal.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 3-
Deoxy-3-fluoro-D-glucose-13C.
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Disposal Workflow for 3-Deoxy-3-fluoro-D-glucose-13C

Start: Waste containing
3-Deoxy-3-fluoro-D-glucose-13C

Is the waste radioactive?
(e.g., contains 18F)

No (Stable 13C isotope)

Follow Institutional Is it mixed with other
Radioactive Waste Protocol hazardous chemicals?

Consult SDS of all components. Dispose as non-radioactive
Dispose as mixed hazardous waste. chemical waste.

Package, label, and transfer
to a licensed chemical waste vendor.

Do NOT pour down the drain.

Click to download full resolution via product page

Caption: Disposal decision workflow for 3-Deoxy-3-fluoro-D-glucose-13C waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b12391040?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_D_Glucose_13C2_d2_A_Guide_for_Laboratory_Professionals.pdf
https://www.moravek.com/how-to-store-and-dispose-of-radiolabeled-compounds/
https://www.bocsci.com/blog/how-to-dispose-the-waste-from-isotope-labeling/
https://www.biosynth.com/p/MD05769/14049-03-7-3-deoxy-3-fluoro-d-glucose
https://www.bldpharm.com/products/478518-97-7.html
https://pubchem.ncbi.nlm.nih.gov/compound/122305
https://pubchem.ncbi.nlm.nih.gov/compound/122305
https://cdn.usbio.net/molecular-biology/293058/3-Deoxy-3-fluoro-D-glucose/data-sheet
https://crude.abx.de/api/public/document/byProduct/pdf/96cfb6ec-667a-4c4f-aec3-f6440235f909
https://www.lantheus.com/assets/fluorodeoxyglucose-f18_oct13-2015-2-1.pdf
https://www.benchchem.com/product/b12391040#3-deoxy-3-fluoro-d-glucose-13c-proper-disposal-procedures
https://www.benchchem.com/product/b12391040#3-deoxy-3-fluoro-d-glucose-13c-proper-disposal-procedures
https://www.benchchem.com/product/b12391040#3-deoxy-3-fluoro-d-glucose-13c-proper-disposal-procedures
https://www.benchchem.com/product/b12391040#3-deoxy-3-fluoro-d-glucose-13c-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12391040?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12391040?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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